Cas no 2138355-62-9 (2-(3,3-dimethylcyclohexyl)propan-2-amine)

• Product Name: 2-(3,3-dimethylcyclohexyl)propan-2-amine
• CAS No: 2138355-62-9
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5799964
• PubChem ID: 165484121
• Update Time: 2025-05-20

2-(3,3-dimethylcyclohexyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclohexyl)propan-2-amine
• EN300-1132331
• 2138355-62-9

• Inchi： 1S/C11H23N/c1-10(2)7-5-6-9(8-10)11(3,4)12/h9H,5-8,12H2,1-4H3
• InChI Key： QGRUISIFKLSXLU-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3,3-dimethylcyclohexyl)propan-2-amine

Comprehensive Overview of 2-(3,3-dimethylcyclohexyl)propan-2-amine (CAS No. 2138355-62-9): Properties, Applications, and Industry Insights

The compound 2-(3,3-dimethylcyclohexyl)propan-2-amine (CAS No. 2138355-62-9) is a specialized organic amine with a unique structural framework, combining a dimethylcyclohexyl moiety with a propan-2-amine group. This configuration imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its cyclohexyl-based backbone and tertiary amine functionality contribute to its versatility in synthetic applications, particularly in the design of bioactive molecules and functional materials.

In recent years, the demand for high-purity amines like 2-(3,3-dimethylcyclohexyl)propan-2-amine has surged, driven by advancements in drug discovery and green chemistry. Researchers are increasingly exploring its potential as a building block for novel central nervous system (CNS) therapeutics, owing to its structural similarity to pharmacologically active amines. Additionally, its lipophilic character and steric hindrance properties make it valuable for optimizing drug delivery systems, a topic frequently searched in AI-driven pharmaceutical forums.

The synthesis of CAS 2138355-62-9 typically involves multi-step organic reactions, including alkylation and reductive amination protocols. Industry professionals often inquire about scalable synthesis routes and cost-effective catalysts for its production, reflecting the compound's growing commercial relevance. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are critical for verifying its purity, a key concern for quality control in regulated industries.

From an environmental perspective, 2-(3,3-dimethylcyclohexyl)propan-2-amine aligns with the sustainable chemistry trend, as its derivatives show potential in biodegradable polymer formulations. This resonates with current searches for eco-friendly alternatives to conventional petrochemicals. Furthermore, its stability under high-temperature conditions makes it a candidate for advanced material coatings, addressing queries about heat-resistant additives in industrial forums.

Regulatory compliance for CAS 2138355-62-9 varies by region, with manufacturers emphasizing REACH certification and GMP standards—topics frequently searched by compliance officers. The compound's low acute toxicity profile (as per available data) positions it favorably compared to traditional amine derivatives, meeting the demand for safer chemical alternatives in consumer-facing applications.

Innovation in amine-functionalized compounds like 2-(3,3-dimethylcyclohexyl)propan-2-amine continues to evolve, with patent literature revealing applications in electronic materials and catalysis. As AI-assisted molecular design gains traction, this compound's 3D conformational flexibility attracts computational chemists investigating structure-activity relationships—a hot topic in machine learning for chemistry communities.

For procurement specialists, understanding the global supply chain for 2138355-62-9 is crucial, with searches often focusing on reliable suppliers and bulk pricing trends. The compound's niche status necessitates specialized storage conditions (typically inert atmosphere) to maintain stability, a practical consideration for end-users.

Future research directions may explore enantioselective synthesis of this amine, given the pharmaceutical industry's emphasis on chiral purity. Its potential in asymmetric catalysis and ligand design also remains underexplored, offering opportunities for academic and industrial collaboration—an aspect highlighted in recent chemical innovation webinars.